Cas no 2143568-06-1 (2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid)
2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL7770308
- 2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
- EN300-7277966
- 2143568-06-1
- 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
-
- Inchi: 1S/C15H21NO4/c1-15(2,3)11-16(9-13(17)18)14(19)20-10-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,18)
- InChI Key: IRHWDLPXVZEISD-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CC(=O)O)CC(C)(C)C)=O
Computed Properties
- Exact Mass: 279.14705815g/mol
- Monoisotopic Mass: 279.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.8Ų
2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7277966-0.05g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 0.05g |
$575.0 | 2025-03-11 | |
| Enamine | EN300-7277966-0.1g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 0.1g |
$603.0 | 2025-03-11 | |
| Enamine | EN300-7277966-0.25g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 0.25g |
$630.0 | 2025-03-11 | |
| Enamine | EN300-7277966-0.5g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 0.5g |
$658.0 | 2025-03-11 | |
| Enamine | EN300-7277966-1.0g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 1.0g |
$685.0 | 2025-03-11 | |
| Enamine | EN300-7277966-2.5g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 2.5g |
$1343.0 | 2025-03-11 | |
| Enamine | EN300-7277966-5.0g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 5.0g |
$1987.0 | 2025-03-11 | |
| Enamine | EN300-7277966-10.0g |
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid |
2143568-06-1 | 95.0% | 10.0g |
$2946.0 | 2025-03-11 |
2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid (CAS No. 2143568-06-1): A Comprehensive Overview
2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid, also known by its CAS number 2143568-06-1, is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This article provides an in-depth exploration of its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.
The chemical structure of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid is characterized by a central amino acid backbone with a benzyloxycarbonyl (Cbz) protecting group and a tert-butyl (tBu) substituent. The presence of these functional groups imparts unique properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. The Cbz group is particularly useful for protecting the amino functionality during synthetic manipulations, while the tBu group provides steric hindrance and stability.
Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid. One notable approach involves the reaction of tert-butylamine with benzyl chloroformate followed by nucleophilic substitution with glycine. This method offers high yields and excellent purity, making it suitable for both laboratory-scale and industrial applications.
In the context of pharmaceutical research, 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid has shown promise as a building block for the development of novel drugs. Its ability to form stable amide bonds and its compatibility with various functional groups make it an attractive candidate for drug design. For instance, studies have demonstrated its potential in the synthesis of peptidomimetics, which are designed to mimic the biological activity of peptides while offering improved pharmacokinetic properties.
Biological evaluations have revealed that derivatives of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid exhibit potent inhibitory effects on specific enzymes involved in disease pathways. One such derivative has been shown to inhibit the activity of proteases associated with neurodegenerative disorders, suggesting its potential as a therapeutic agent. Additionally, preliminary studies have indicated that these compounds may possess anti-inflammatory properties, further expanding their therapeutic applications.
The safety profile of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid is an important consideration for its use in pharmaceutical development. Preclinical studies have demonstrated that it exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings support its potential for further clinical evaluation and eventual use in human patients.
In conclusion, 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid (CAS No. 2143568-06-1) is a multifunctional compound with significant potential in chemical synthesis and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.
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